![molecular formula C7H4Cl2N2O2S B1448087 4-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride CAS No. 1423032-89-6](/img/structure/B1448087.png)
4-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride
Overview
Description
4-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride is a chemical compound with the CAS Number: 1423032-89-6 . It has a molecular weight of 251.09 .
Molecular Structure Analysis
The molecular structure of 4-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride has been investigated using high-resolution X-ray diffraction data . The covalent nature of N–C and C–C bonds in the pyrrolopyridine skeleton of the molecule has been established .Physical And Chemical Properties Analysis
4-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride is a powder . It has a high kinetic stability, as indicated by a large HOMO–LUMO energy gap .Scientific Research Applications
Synthesis of Pyrazolopyridine Derivatives
The compound can be used in the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives . These derivatives have been studied extensively from 2017 to 2021 for their synthetic strategies and approaches .
Analgesic and Sedative Activity
New derivatives of 1H-pyrrolo[3,4-c]pyridine-1,3(2H)-diones, which can potentially be synthesized using the compound, have shown promising analgesic and sedative activity . These compounds were more active in the “writhing” test than aspirin, and two of them were similar to morphine .
JAK3 Inhibitory Activity
1H-pyrrolo[2,3-b]pyridine derivatives, which can be synthesized using the compound, have shown JAK3 inhibitory activity . This makes them potential novel immunomodulators .
Inhibition of FGFR1
The compound can be used to synthesize derivatives that have shown inhibitory activity against FGFR1 . This makes them potential candidates for anticancer therapy .
Anticancer Therapy
Drugs containing a pyrrolopyridine scaffold, which can potentially be synthesized using the compound, are used in anticancer therapy . For example, Vemurafenib or Pexidartinib are used in anticancer therapy .
Antiarthritic Drug Development
Pyrrolo[3,2-c]pyridine derivatives show inhibitory effect against FMS kinase and are promising candidates for anticancer and antiarthritic drug development .
Safety And Hazards
properties
IUPAC Name |
4-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2N2O2S/c8-4-1-2-10-7-6(4)5(3-11-7)14(9,12)13/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYGHMJICOVYYMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=C1Cl)C(=CN2)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride | |
CAS RN |
1423032-89-6 | |
Record name | 4-chloro-1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.